Cas no 1805406-33-0 (3-Bromo-2-(difluoromethyl)-6-hydroxy-5-nitropyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-hydroxy-5-nitropyridine
• CAS No: 1805406-33-0
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4800846
• Update Time: 2023-08-17

3-Bromo-2-(difluoromethyl)-6-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-hydroxy-5-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-2-1-3(11(13)14)6(12)10-4(2)5(8)9/h1,5H,(H,10,12)
• InChI Key： LIIOHLRLLKJVCT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1C(F)F)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9